Cas no 617714-54-2 (tert-butyl rel-(1s,4s,5r)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: tert-butyl rel-(1s,4s,5r)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 617714-54-2
• MF: C₁₂H₂₁NO₃
• MW: 227.3
• MDL: MFCD30749376
• CID: 1629422
• PubChem ID: 127243324
• Update Time: 2024-12-20

tert-butyl rel-(1s,4s,5r)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 5-hydroxy-,1,1-dimethylethyl ester, (1R,4R,5S)-rel-
• rel-tert-Butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
• tert-butyl (1S,4R,5R)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
• tert-butyl rel-(1s,4s,5r)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
• tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
• (1R, 4R, 5S)-rel-5-Hydroxy-2-aza-bicyclo[2.2.2]octane-2-carboxylic acid tert-butyl ester
• (1R,4R,5S)-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
• 617714-54-2
• tert-butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
• (1R,4R,5S)-2-Boc-5-hydroxy-2-azabicyclo[2.2.2]octane
• AS-53854
• tert-butyl(1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.2]octane-2-carboxylate
• P18381
• CS-0058604
• 1932777-22-4
• AKOS030231403
• P17203

• MDL： MFCD30749376
• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-8-4-5-9(13)6-10(8)14/h8-10,14H,4-7H2,1-3H3/t8-,9-,10+/m1/s1
• InChI Key： FNZOIHBLVUIGLG-BBBLOLIVSA-N
• SMILES： CC(OC(N1[C@@H]2CC[C@H](C1)[C@@H](O)C2)=O)(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų